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Compound of Interest

Compound Name: Istradefylline-13C,d3

Cat. No.: B10820236 Get Quote

This guide provides an in-depth overview of the commercial availability and technical

specifications of Istradefylline-13C,d3, a crucial tool for researchers in pharmacology and drug

development. It also details its principal application as an internal standard in bioanalytical

assays and illustrates its mechanism of action within the context of neurobiology.

Commercial Availability and Specifications
Istradefylline-13C,d3 is available from several reputable suppliers of research chemicals. The

isotopically labeled compound serves as an ideal internal standard for the accurate

quantification of istradefylline in complex biological matrices using mass spectrometry-based

methods. A summary of key specifications from various suppliers is presented below.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Formulation Storage

Cayman

Chemical
31240 ≥98%

≥99%

deuterated

forms (d1-d3)

A solid -20°C

Bertin

Bioreagent
31240

Information

not available

Information

not available
A solid

Dry ice

(shipping)

Sussex

Research
SI090080 >95% (HPLC) >95% A solid -20°C

MedChemEx

press
HY-10888S

Information

not available

Information

not available
A solid

-80°C (6

months),

-20°C (1

month)

GlpBio GC15108 >99.00%
Information

not available
A solid -20°C

Mechanism of Action: Adenosine A2A Receptor
Antagonism
Istradefylline is a selective antagonist of the adenosine A2A receptor.[1][2] These receptors are

highly concentrated in the basal ganglia, a brain region critical for motor control that is

significantly affected in Parkinson's disease.[3][4] Specifically, A2A receptors are co-localized

with dopamine D2 receptors on striatal medium spiny neurons of the "indirect pathway".[4][5][6]

[7]

In Parkinson's disease, the loss of dopamine leads to overactivity of this indirect pathway,

contributing to motor symptoms. Adenosine, acting on A2A receptors, normally enhances the

activity of this pathway. By blocking these receptors, istradefylline reduces the inhibitory output

from the basal ganglia, thereby helping to alleviate motor deficits.[3][5][7]
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Istradefylline's antagonistic action on the A2A receptor.
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Experimental Protocol: Quantification of
Istradefylline in Plasma using LC-MS/MS
The following is a representative protocol for the quantification of istradefylline in plasma

samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with

Istradefylline-13C,d3 as an internal standard. This protocol is a composite of methodologies

described in the scientific literature and should be optimized for specific instrumentation and

laboratory conditions.

1. Materials and Reagents

Istradefylline and Istradefylline-13C,d3 standards

Human or animal plasma (e.g., rat plasma)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

2. Standard and Internal Standard Preparation

Prepare stock solutions of istradefylline and Istradefylline-13C,d3 in a suitable solvent such

as methanol or DMSO.

Prepare working solutions of istradefylline for the calibration curve by serial dilution of the

stock solution.

Prepare a working solution of the internal standard (Istradefylline-13C,d3).

3. Sample Preparation (Protein Precipitation)

To a 100 µL aliquot of plasma sample, add a known amount of the internal standard working

solution.
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Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter Example Condition

HPLC System
An ultra-performance liquid chromatography

(UPLC) system

Column
A C18 reversed-phase column (e.g., Acquity

UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B Acetonitrile

Gradient
A suitable gradient to separate the analyte from

matrix components

Flow Rate 0.4 mL/min

Injection Volume 5-10 µL

Mass Spectrometer A triple quadrupole mass spectrometer

Ionization Mode Positive electrospray ionization (ESI+)

MRM Transitions

To be determined by direct infusion of the

standards (e.g., for istradefylline and its labeled

internal standard)

5. Data Analysis
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Construct a calibration curve by plotting the peak area ratio of istradefylline to the internal

standard against the concentration of the calibration standards.

Determine the concentration of istradefylline in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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LC-MS/MS workflow for Istradefylline quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10820236#commercial-suppliers-of-istradefylline-
13c-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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